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Compound of Interest

Compound Name: 1,3-Dichloro-5-ethynylbenzene

Cat. No.: B1355376

An In-depth Technical Guide to 1,3-Dichloro-5-
ethynylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,3-dichloro-5-ethynylbenzene, a halogenated aromatic compound with
potential applications in organic synthesis and medicinal chemistry.

Core Physical and Chemical Properties

1,3-Dichloro-5-ethynylbenzene is a solid organic compound with the chemical formula
CsHaCl2.[1] Its structure features a benzene ring substituted with two chlorine atoms at the 1
and 3 positions and an ethynyl group at the 5 position.

Table 1: Physical and Chemical Properties of 1,3-Dichloro-5-ethynylbenzene
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Property Value Source(s)
IUPAC Name 1,3-dichloro-5-ethynylbenzene

CAS Number 99254-90-7 [1]
Molecular Formula CsHaCl2 [1]
Molecular Weight 171.03 g/mol

Physical Form Solid

Melting Point 80-81.5°C [2]

Purity 96%

Storage Temperature 4°C, under nitrogen

Synthesis Protocol

A common method for the synthesis of 1,3-dichloro-5-ethynylbenzene involves the cleavage
of a protecting group from a precursor molecule.[2]

Experimental Protocol:

A mixture of 7.95 g (0.0655 mole) of 1-(3,5-dichlorophenyl)-3-methyl-1-butyn-3-ol and 30 g of
sodium hydroxide in 150 ml of dry toluene is heated to reflux with stirring for 3.5 hours.[2] The
toluene is then removed in vacuo, yielding a brown solid residue. This residue is triturated with
hexane, and the resulting hexane solution is washed with an aqueous sodium thiosulfate
solution.[2] The hexane layer is separated and evaporated in vacuo to yield the crude product.
Recrystallization from hexane affords 4.15 g of pure 1,3-dichloro-5-ethynylbenzene.[2]

Click to download full resolution via product page

Caption: Synthesis workflow for 1,3-dichloro-5-ethynylbenzene.
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Chemical Reactivity and Potential Applications

The chemical reactivity of 1,3-dichloro-5-ethynylbenzene is dictated by its three key
functional components: the aromatic ring, the chloro substituents, and the ethynyl group.

e Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution reactions.
The two chlorine atoms are deactivating, meta-directing groups, while the ethynyl group is
also deactivating and meta-directing.

e Chloro Substituents: The chlorine atoms are generally unreactive towards nucleophilic
substitution under standard conditions but can be displaced under harsh conditions or
through metal-catalyzed cross-coupling reactions.

» Ethynyl Group: The terminal alkyne is a versatile functional group. The acidic proton can be
removed by a strong base to form an acetylide, which is a potent nucleophile. The carbon-
carbon triple bond can participate in various reactions, including:

o Click Chemistry: The ethynyl group can readily undergo copper-catalyzed or strain-
promoted azide-alkyne cycloaddition reactions, a cornerstone of click chemistry for
bioconjugation and drug discovery.

o Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction with aryl or vinyl
halides is a powerful tool for forming carbon-carbon bonds.

o Addition Reactions: The triple bond can undergo hydrogenation to form the corresponding
alkene or alkane, as well as hydration and hydrohalogenation reactions.

Given its synthetic versatility, 1,3-dichloro-5-ethynylbenzene is a valuable building block for
the synthesis of more complex molecules, including pharmaceuticals and materials with
specific electronic properties. The presence of chlorine atoms can influence the
pharmacokinetic properties of a drug molecule, potentially enhancing its metabolic stability and
membrane permeability.[3]

Spectral Data

While specific spectral data for 1,3-dichloro-5-ethynylbenzene were not found in the initial
search, the expected characteristics can be predicted based on its structure:
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e 'H NMR: The spectrum would show signals in the aromatic region for the three non-
equivalent protons on the benzene ring and a signal for the acetylenic proton. The coupling
patterns would be complex due to meta-coupling.

e 13C NMR: The spectrum would exhibit eight distinct signals: six for the aromatic carbons (two
of which are attached to chlorine, and one to the ethynyl group) and two for the acetylenic
carbons.

e IR Spectroscopy: The spectrum would show characteristic peaks for the C-H stretch of the
alkyne (around 3300 cm~1), the C=C triple bond stretch (around 2100 cm~1), C-H stretches
of the aromatic ring (around 3100-3000 cm~1), C=C stretches of the aromatic ring (around
1600-1450 cm~1), and C-Cl stretches (in the fingerprint region).

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound. The isotopic pattern of the molecular ion would be
characteristic of a molecule containing two chlorine atoms.

Safety and Handling

1,3-Dichloro-5-ethynylbenzene is classified as a hazardous substance.

Table 2: GHS Hazard Information

Hazard Statement Code
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Precautionary Statements:

It is recommended to handle this compound in a well-ventilated area, wearing appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat.[4] Avoid
breathing dust and contact with skin and eyes.[4] In case of a spill, it should be cleaned up
using dry procedures to avoid generating dust.[4]
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( 1,3-dichloro-5-ethynylbenzene )

Spill Response

Avoid breathing dust ( Use dry clean-up procedures )

Handling Precautions
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Wear Personal Protective Equipment

( Use in a well-ventilated area ) (gloves, safety glasses, lab coat)

Avoid contact with skin and eyes
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Caption: Recommended safety precautions for handling 1,3-dichloro-5-ethynylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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